Cas no 946373-85-9 (N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide
• CAS No: 946373-85-9
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 6413104
• PubChem ID: 16931434
• Update Time: 2025-07-09

N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide
• F2392-0343
• N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]-2-oxochromene-3-carboxamide
• 946373-85-9
• N-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]-2-oxo-2H-chromene-3-carboxamide
• N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)-2-oxo-2H-chromene-3-carboxamide
• AKOS024645796
• 2H-1-Benzopyran-3-carboxamide, N-[2-(4-methyl-1-piperazinyl)-2-(3-thienyl)ethyl]-2-oxo-

• Inchi： 1S/C21H23N3O3S/c1-23-7-9-24(10-8-23)18(16-6-11-28-14-16)13-22-20(25)17-12-15-4-2-3-5-19(15)27-21(17)26/h2-6,11-12,14,18H,7-10,13H2,1H3,(H,22,25)
• InChI Key： HLFDENHWJKYVQV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(NCC(N1CCN(C)CC1)C1C=CSC=1)=O

Computed Properties

• Exact Mass: 397.14601278g/mol
• Monoisotopic Mass: 397.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 646.2±55.0 °C(Predicted)
• pka: 12.67±0.20(Predicted)

Additional information on N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide

Recent Advances in the Study of N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide (CAS: 946373-85-9)

N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide (CAS: 946373-85-9) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings related to this compound, providing insights into its current status and future directions.

The compound belongs to the coumarin derivative family, which is known for its diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. The incorporation of a 4-methylpiperazine moiety and a thiophene ring in its structure enhances its pharmacological profile, making it a promising candidate for further investigation. Recent studies have explored its interactions with various biological targets, particularly in the context of cancer therapy and neurodegenerative diseases.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. In vitro studies have demonstrated its potent inhibitory effects on certain kinases, which are critical for cancer cell survival. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for treating central nervous system (CNS) disorders. These findings highlight the compound's versatility and its potential as a multi-target therapeutic agent.

Another area of investigation has been the compound's pharmacokinetic properties. Recent pharmacokinetic studies have provided valuable data on its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies have revealed favorable bioavailability and metabolic stability, which are essential for its development as a drug candidate. However, challenges such as potential toxicity and off-target effects remain to be addressed in future research.

In conclusion, N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl-2-oxo-2H-chromene-3-carboxamide (CAS: 946373-85-9) represents a promising compound with significant therapeutic potential. Its unique chemical structure and diverse biological activities make it a valuable subject for further research. Future studies should focus on optimizing its pharmacological properties, elucidating its precise mechanism of action, and evaluating its efficacy in preclinical and clinical settings. The continued exploration of this compound could lead to the development of novel therapies for a range of diseases.